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Compound of Interest

Compound Name:
sodium;2-chloro-2,2-

difluoroacetate

Cat. No.: B7725132 Get Quote

Sodium chlorodifluoroacetate (C₂ClF₂NaO₂) is a halogenated organic salt that has carved a

significant niche in modern organic synthesis and pharmaceutical development. While its name

may seem complex, its role is often elegant and precise: it serves as a robust and accessible

precursor to difluorocarbene (:CF₂), a highly reactive intermediate. This singular capability

makes it an invaluable tool for the strategic introduction of geminal difluoro groups into

molecular architectures—a common motif in contemporary drug design and advanced

materials science. This guide provides a comprehensive overview of its core properties,

synthesis, applications, and handling, with a focus on the practical insights required by

researchers in the field.

Part 1: Core Physicochemical Properties
The foundational step in utilizing any chemical reagent is a thorough understanding of its

physical and chemical characteristics. The molecular weight, in particular, is a cornerstone for

all stoichiometric calculations, ensuring reproducibility and efficiency in experimental design.

Quantitative Data Summary
The essential properties of sodium chlorodifluoroacetate are summarized below. These values

are critical for everything from weighing the reagent for a reaction to predicting its behavior in

various solvent systems.
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Property Value Source(s)

Molecular Weight 152.46 g/mol [1][2][3]

Molecular Formula C₂ClF₂NaO₂ [1][2][3]

CAS Number 1895-39-2 [1][4]

Appearance
White to off-white crystalline

powder
[4][5]

Melting Point 196-198 °C [4][5][6]

EINECS Number 217-586-0 [1][3]

Solubility

Soluble in dimethoxyethane,

diglyme, triglyme, and

dimethylformamide.

[4]

Part 2: Synthesis and Mechanistic Insight
The utility of sodium chlorodifluoroacetate is matched by its straightforward and high-yielding

preparation. Understanding its synthesis is key to ensuring the purity and reactivity of the

reagent for subsequent applications.

Principle of Synthesis: Acid-Base Neutralization
The most common and efficient method for preparing sodium chlorodifluoroacetate is the direct

neutralization of chlorodifluoroacetic acid with a suitable sodium base, such as sodium

hydroxide or sodium carbonate.[4][7] The reaction is a classic acid-base neutralization that

forms the sodium salt and a benign byproduct (water or carbonic acid). The choice of a

methanolic solvent facilitates the reaction and the subsequent isolation of the salt.[7]

Visualizing the Synthesis Workflow
The following diagram outlines the key stages in a typical laboratory-scale synthesis of sodium

chlorodifluoroacetate.
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Caption: Workflow for the synthesis of sodium chlorodifluoroacetate.
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Detailed Experimental Protocol: Laboratory Scale
Synthesis
This protocol is adapted from established procedures and is designed to yield high-purity

sodium chlorodifluoroacetate.[7]

Materials:

Chlorodifluoroacetic acid (1.52 mol)

Sodium hydroxide (1.52 mol)

Methanol (anhydrous, 1000 mL)

Round-bottom flask (2000 mL)

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Procedure:

Prepare the Base Solution: In a 2000 mL flask, dissolve 60.7 g (1.52 mol) of sodium

hydroxide in 700 mL of methanol. Place the flask in an ice bath to cool the solution while

stirring.

Expert Insight: Pre-cooling the caustic solution is critical to dissipate the heat generated

during the exothermic neutralization reaction, preventing potential side reactions or boiling

of the methanol.

Prepare the Acid Solution: In a separate beaker, dissolve 198 g (1.52 mol) of

chlorodifluoroacetic acid in 300 mL of methanol.

Neutralization: Slowly add the acid solution to the cooled, stirring sodium hydroxide solution.

Monitor the temperature and maintain it below 40°C throughout the addition.
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Expert Insight: A slow, controlled addition is paramount. Adding the acid too quickly can

cause a rapid temperature spike, which could lead to undesired byproducts.

Solvent Removal: Once the addition is complete, remove the methanol using a rotary

evaporator with a bath temperature of 40°C.[7] This will leave the crude sodium salt as a

solid residue.

Drying the Product: Pulverize the resulting solid to break up any clumps. Dry the salt

thoroughly overnight at room temperature under high vacuum (e.g., 1 mm Hg).[7]

Trustworthiness Check: The salt is hygroscopic.[4] Rigorous drying is essential, as

residual moisture can interfere with its subsequent thermal decomposition to

difluorocarbene. It is recommended to dry the salt again immediately before use.

Part 3: Core Applications in Drug Development and
Organic Synthesis
The primary value of sodium chlorodifluoroacetate lies in its function as a difluorocarbene

(:CF₂) generator upon thermal decomposition.[8] This reaction is clean, producing carbon

dioxide and sodium chloride as the only byproducts.

CF₂ClCO₂Na → :CF₂ + CO₂ + NaCl[8]

Application 1: Difluorocyclopropanation
Difluorocarbene readily reacts with alkenes to form difluorocyclopropanes, a structural motif

present in several bioactive molecules. This transformation is highly valuable for introducing

conformational rigidity and altering electronic properties.

Application 2: Wittig-Type Olefination
In the presence of triphenylphosphine, the thermal decomposition of sodium

chlorodifluoroacetate enables a one-step synthesis of 1,1-difluoroolefins from aldehydes and

ketones.[4][8] This reaction is proposed to proceed through a (C₆H₅)₃P=CF₂ intermediate and

is a general method for accessing β,β-difluorostyrenes and other difluoroalkenes.[7][8]

Application 3: Pharmaceutical Intermediate
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Sodium chlorodifluoroacetate is a key intermediate in the synthesis of several active

pharmaceutical ingredients (APIs).[4][5] A notable example is its use in the production of

Roflumilast, a medication for treating chronic obstructive pulmonary disease (COPD).[5] The

use of established, high-purity intermediates like sodium chlorodifluoroacetate is critical for

ensuring the quality and consistency required in pharmaceutical manufacturing.[5] Salt

formation, in general, is a crucial strategy in drug development to enhance properties like

solubility, stability, and bioavailability, with over 50% of APIs administered as salts.[9][10]

Part 4: Safety, Handling, and Storage
As with any reactive chemical, proper handling of sodium chlorodifluoroacetate is essential for

laboratory safety.

Hazard Identification:

GHS Classification: The compound is classified as an irritant.[2]

Hazard Statements:

H315: Causes skin irritation.[2][11]

H319: Causes serious eye irritation.[2][11]

H335: May cause respiratory irritation.[2][11]

Recommended Handling Procedures:

Ventilation: Always handle in a well-ventilated area or a chemical fume hood to avoid inhaling

dust.[11][12]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with

side shields, chemical-resistant gloves, and a lab coat.[12][13]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.

[11][12]

Storage Conditions:
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Hygroscopicity: The compound is hygroscopic and must be protected from moisture.

Atmosphere: Store in a tightly closed container under an inert atmosphere (e.g., nitrogen or

argon).[4]

Environment: Keep in a cool, dark, and dry place.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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